Cas no 2382914-88-5 (2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 2382914-88-5
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• CID: 6788815
• PubChem ID: 129318003
• Update Time: 2025-08-03

2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2382914-88-5
• AKOS032961442
• 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine
• MFCD31380124
• SCHEMBL19661033
• SY330741

• Inchi： 1S/C9H9Cl2N3/c1-2-4-14-5-3-6-7(14)8(10)13-9(11)12-6/h3,5H,2,4H2,1H3
• InChI Key： ZGCUUMKXSWAGCA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN2CCC)N=C(N=1)Cl

Computed Properties

• Exact Mass: 229.0173527g/mol
• Monoisotopic Mass: 229.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine

Introduction to 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 2382914-88-5)

2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2382914-88-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its pharmacological potential due to its ability to interact with various biological targets. The structural features of this molecule, particularly its chloro and propyl substituents, contribute to its unique chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The pyrrolo[3,2-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring. This particular arrangement allows for diverse functionalization and interaction with biological macromolecules. In recent years, there has been a surge in research focused on developing novel heterocyclic compounds as therapeutic agents. Among these, pyrrolopyrimidines have emerged as a promising class of molecules due to their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties.

2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine exhibits notable characteristics that make it an intriguing subject of study. The presence of two chlorine atoms at the 2nd and 4th positions of the pyrimidine ring enhances its reactivity and allows for further derivatization. Additionally, the propyl group at the 5th position introduces steric hindrance and influences the compound's solubility and metabolic stability. These structural features are critical in determining its pharmacokinetic profile and potential therapeutic applications.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds are essential steps in developing new treatments for various diseases. 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine has been explored in several preclinical studies for its potential role in modulating biological pathways associated with cancer and inflammation. The compound's ability to interact with enzymes and receptors involved in these pathways has been a focal point of research. For instance, studies have suggested that this molecule may inhibit kinases and other enzymes that are aberrantly activated in cancer cells, leading to reduced proliferation and enhanced apoptosis.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine with target proteins more accurately. These computational models have been instrumental in guiding the design of derivatives with improved efficacy and reduced side effects. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify key structural motifs that enhance binding to therapeutic targets.

The synthesis of 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro substituents at the 2nd and 4th positions typically involves halogenation reactions, while the propyl group is often introduced through alkylation or Grignard reactions. The choice of synthetic route can significantly impact the yield and purity of the final product. Researchers have developed various strategies to optimize these synthetic processes, including the use of catalysts and protecting groups to minimize unwanted side reactions.

In addition to its potential therapeutic applications, 2,4-dichloro-5-propyl-5H-pyrrolo[3,2-d]pyrimidine has been studied for its role in chemical biology research. The compound's unique structure allows it to serve as a tool compound for investigating enzyme mechanisms and protein-protein interactions. By using this molecule as a probe, scientists can gain insights into how different biological pathways are regulated and how they contribute to disease states.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, 2 ,4 -dichloro - 5 -propyl - 5 H - pyr ro lo [ 3 , 2 - d ] p y rim id ine has shown promise in overcoming some of these hurdles through structural modifications. Researchers have explored various derivatives that enhance solubility while maintaining or improving biological activity. These efforts have led to the identification of more potent and selective compounds that are better suited for clinical development.

The future direction of research on CAS No. 2382914-88-5 is likely to focus on understanding its mechanism of action in greater detail. By elucidating how this compound interacts with biological targets at the molecular level， scientists can design more effective derivatives with improved therapeutic profiles。 Additionally， studies may explore its potential use in combination therapies， where it is paired with other drugs to achieve synergistic effects.

In conclusion, 2 ,4 -d ich lor o - 5 -pr op y l - 5 H - p y r ro lo [ 3 , 2 - d ] p y rim id ine ( CAS No . 2382914 -88 - 5 ) is a promis ing compoun d with significant pharma c o logical poten tial . Its unique structure ， bio logical activities ， an d synthetic accessibility make it an attractive candidate for further investigation . As research continues ， it is expected that this molecule will play an important role in the development of new treatments for various diseases .